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Compound of Interest

Compound Name: 2-Bromo-5-fluoropyrazine

Cat. No.: B580426

Disclaimer: This document provides a technical guide to the safety, handling, and storage of 2-
Bromo-5-fluoropyrazine. No specific Safety Data Sheet (SDS) for 2-Bromo-5-fluoropyrazine
was publicly available at the time of this writing. The information herein is compiled from data
on structurally analogous compounds, primarily 2-Bromo-5-fluoropyridine and 2-Bromo-5-
fluoropyrimidine. Researchers and professionals should treat 2-Bromo-5-fluoropyrazine as a
potentially hazardous substance and handle it with the utmost care, following all institutional

and regulatory safety protocols.

Chemical and Physical Properties

While specific experimental data for 2-Bromo-5-fluoropyrazine is limited, the following table
summarizes its basic chemical properties.

Property Value Source
CAS Number 1209459-10-8 [11[2]
Molecular Formula CaH2BrFN: [1][2]
Molecular Weight 176.97 g/mol [1112]
Synonym 5-bromo-2-fluoropyrazine [1]

Hazard Identification and Classification
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Based on analogous compounds, 2-Bromo-5-fluoropyrazine should be considered a

hazardous substance. The following GHS classifications are anticipated.

Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[3]
Acute Toxicity, Oral 4
[4]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[3][4]
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation 2
[41[5]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[3][4][5]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[3][4]
Specific Target Organ Toxicity - 3 H335: May cause respiratory

Single Exposure

irritation[3][5]

Signal Word: Warning

Hazard Pictograms:

° wlalt text

(GHS07)

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to strict experimental protocols is crucial when working with 2-Bromo-5-

fluoropyrazine.

Engineering Controls

 All handling of 2-Bromo-5-fluoropyrazine should be conducted in a properly functioning

chemical fume hood.
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e Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be worn if there

is a splash hazard.

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber)

inspected prior to use.

To prevent skin contact, which

may be harmful.[3]

Body Protection

A flame-retardant lab coat and
appropriate protective clothing

to prevent skin exposure.

To protect against accidental
skin contact and contamination

of personal clothing.[3]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator is required.

To prevent inhalation of

harmful dust, vapors, or mists.

[3](5]

General Handling Procedures

e Avoid all personal contact, including inhalation.[3]

o Wear protective clothing when there is a risk of exposure.[3]

» Do not eat, drink, or smoke in the work area.[3]
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o Keep containers tightly closed when not in use.
e Wash hands thoroughly with soap and water after handling.[3]

e Launder contaminated clothing before reuse.[3]

First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route First Aid Protocol

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[3][5]

Take off immediately all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, get medical

advice/attention.[3][5]

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a poison center or

doctor/physician immediately.[3][7]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion _ i
unconscious person. Call a poison center or

doctor/physician immediately.[3][5]

Firefighting Measures and Accidental Release
Firefighting

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC442570010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC9922_msds.pdf
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://www.chemicalbook.com/msds/2-bromo-5-fluoropyridine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Specific Hazards: May emit corrosive fumes upon combustion. Containers may burn, though
the substance is not considered a significant fire risk.[3]

 Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[7]

Accidental Release

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Avoid breathing dust, vapors, mist, or gas.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Cleanup Methods: For dry spills, sweep up and shovel into a suitable container for disposal.
Avoid dust formation. For liquid spills, absorb with an inert material and place in a sealed
container for disposal.[3]

Storage and Disposal
Storage

» Store in a cool, dry, and well-ventilated place.[5][8]
o Keep the container tightly closed.[5][8]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7]

e Protect from physical damage.[3]

Disposal

e Dispose of this chemical and its container to an approved waste disposal plant.
e Do not allow the product to enter drains.

o Contaminated packaging should be disposed of as unused product.
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Visual Workflows

The following diagrams illustrate key safety and handling workflows for 2-Bromo-5-
fluoropyrazine.

Preparation Handling Cleanup & Storage

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 2-Bromo-5-fluoropyrazine.
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Caption: First Aid Procedures for Exposure to 2-Bromo-5-fluoropyrazine.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b580426?utm_src=pdf-body
https://www.benchchem.com/product/b580426?utm_src=pdf-body
https://www.benchchem.com/product/b580426?utm_src=pdf-body-img
https://www.benchchem.com/product/b580426?utm_src=pdf-body
https://www.benchchem.com/product/b580426?utm_src=pdf-body-img
https://www.benchchem.com/product/b580426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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